Cas no 1183887-98-0 (4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide
• CAS No: 1183887-98-0
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 5057933
• Update Time: 2025-06-08

4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-methyl-N-[(3-methylphenyl)methyl]-1H-pyrrole-2-carboxamide
• 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide

• Inchi： 1S/C14H15BrN2O/c1-10-4-3-5-11(6-10)9-17(2)14(18)13-7-12(15)8-16-13/h3-8,16H,9H2,1-2H3
• InChI Key： NBDHCZLNYYKNMK-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C1)C(N(C)CC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 3.1
• Topological Polar Surface Area: 36.1

Additional information on 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide

Introduction to 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1183887-98-0)

4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1183887-98-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a bromine substituent, a methyl group, and a carboxamide moiety, which contribute to its unique chemical properties and reactivity.

The bromine atom in the molecular structure of 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide serves as a crucial handle for further chemical modifications. Brominated pyrroles are frequently employed in synthetic chemistry due to their ability to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceutical agents. The presence of the 3-methylphenyl group also enhances the lipophilicity of the compound, making it more suitable for membrane interactions and potentially improving its bioavailability.

The carboxamide functional group in this compound plays a significant role in modulating its biological activity. Carboxamides are known for their ability to act as hydrogen bond donors and acceptors, which can influence the binding affinity of the molecule to biological targets. In recent years, carboxamide-based compounds have been extensively studied for their potential applications in drug discovery, particularly in the development of protease inhibitors and kinase inhibitors. The N-methyl group further contributes to the steric and electronic properties of the molecule, allowing for fine-tuning of its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide with various biological targets with high accuracy. These studies have revealed that the compound exhibits promising interactions with enzymes involved in inflammatory pathways and cancer metabolism. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins that are involved in pain and inflammation. Additionally, the compound has shown potential binding affinity to certain kinases that are overexpressed in tumor cells, making it a candidate for further investigation as an anticancer agent.

In vitro experiments have also provided valuable insights into the biological activity of 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide. These studies have demonstrated that the compound exhibits moderate inhibitory activity against several enzymes relevant to cancer progression. Notably, it has shown significant inhibition of matrix metalloproteinase-9 (MMP-9), an enzyme that is involved in tumor invasion and metastasis. The mechanism of action appears to involve the disruption of MMP-9's catalytic activity, thereby inhibiting its role in extracellular matrix degradation. Furthermore, the compound has demonstrated anti-proliferative effects on certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

The synthesis of 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route begins with the bromination of a pyrrole derivative followed by N-methylation and subsequent introduction of the 3-methylphenyl group via cross-coupling reactions. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve high selectivity and efficiency in these transformations. The use of protecting groups has also been crucial in maintaining regioselectivity throughout the synthesis process.

The purification and characterization of 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide have been performed using state-of-the-art analytical techniques. High-performance liquid chromatography (HPLC) has been employed for purification, while nuclear magnetic resonance (NMR) spectroscopy has been used for structural confirmation. Mass spectrometry (MS) has also played a critical role in verifying the molecular weight and confirming the absence of impurities. These analytical methods ensure that the final product meets stringent quality standards before it is subjected to biological testing.

The potential therapeutic applications of 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide are vast and span across multiple disease areas. Given its inhibitory activity against enzymes involved in inflammation and cancer metabolism, this compound holds promise as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, its anti-proliferative effects on cancer cell lines suggest its potential use in oncology research.

Future research directions include further optimization of the synthetic route to improve yield and scalability, as well as extensive pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. Additionally, preclinical studies are planned to evaluate its efficacy and safety in animal models before moving on to human clinical trials.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials like 4-bromo-N-methyl-N-(3-methylphenyl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1183887-98-0). Its unique structural features make it a valuable building block for medicinal chemists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in drug discovery efforts worldwide.